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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d5

Cat. No.: B15143856 Get Quote

For researchers, scientists, and professionals in drug development requiring isotopically

labeled compounds, 4-Nitrobenzaldehyde-d4 serves as a valuable tool in various analytical and

synthetic applications. This deuterated analog of 4-Nitrobenzaldehyde, where four hydrogen

atoms on the benzene ring have been replaced with deuterium, offers a stable isotopic label for

use in mass spectrometry-based assays, as a tracer in metabolic studies, and as an internal

standard for quantitative analysis. This guide provides an in-depth overview of commercially

available 4-Nitrobenzaldehyde-d4, its key properties, and guidance on its procurement.

Commercially Available 4-Nitrobenzaldehyde-d4
While the initially requested 4-Nitrobenzaldehyde-d5 is not commonly listed by major

chemical suppliers, 4-Nitrobenzaldehyde-d4 is readily available. The deuteration in this variant

occurs at the 2, 3, 5, and 6 positions of the benzene ring.

Several reputable suppliers offer this compound, ensuring its accessibility for research and

development purposes. Key suppliers include Santa Cruz Biotechnology, Clearsynth, and

Sigma-Aldrich. These suppliers provide the compound with a specified degree of isotopic and

chemical purity, crucial for sensitive analytical applications.

Chemical and Physical Data
A summary of the key quantitative data for 4-Nitrobenzaldehyde-d4 is presented in the table

below for easy comparison and reference. This information has been compiled from various

supplier technical data sheets.
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Property Value Source

CAS Number 1020718-72-2 [1][2][3]

Molecular Formula C₇HD₄NO₃ [1][2]

Molecular Weight 155.14 g/mol [1][2]

Synonyms
p-Formylnitrobenzene-d4, 4-

Nitrobenzaldehyde-2,3,5,6-d4
[2][4]

Isotopic Purity 98 atom % D [4]

Chemical Purity 98% (CP) [4]

Storage Condition
Refrigerator (2-8°C) for long-

term storage
[2]

Experimental Protocols and Applications
4-Nitrobenzaldehyde and its derivatives are utilized in a variety of chemical reactions. While

specific experimental protocols for the d4-variant are not extensively published, the reactivity of

the aldehyde and nitro functional groups dictates its chemical behavior, which is analogous to

its non-deuterated counterpart.

One common application of 4-Nitrobenzaldehyde is in the synthesis of other organic molecules.

For instance, it can undergo condensation reactions with various nucleophiles. A generalized

experimental workflow for such a reaction is depicted below.
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Generalized Experimental Workflow

Reactants:
4-Nitrobenzaldehyde-d4

Nucleophile
Solvent

Reaction Vessel:
- Stirring

- Temperature Control

Aqueous Workup:
- Quenching
- Extraction

Purification:
- Column Chromatography

- Recrystallization

Final Product:
Deuterated Derivative

Analysis:
- NMR

- Mass Spectrometry
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A generalized workflow for the synthesis of a deuterated derivative.

Signaling Pathway Involvement
While 4-Nitrobenzaldehyde itself is not a direct participant in specific signaling pathways, its

metabolic fate and the pathways affected by its downstream products can be of interest. For

example, nitroaromatic compounds can undergo metabolic reduction, a process that can be
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influenced by various cellular enzymes and can lead to the generation of reactive

intermediates. The logical relationship of this process is illustrated below.

Metabolic Reduction of Nitroaromatics

4-Nitrobenzaldehyde-d4
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A simplified diagram of the metabolic reduction of a nitroaromatic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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